Half-Life Mismatch with ²⁶Al Enables Unique ¹⁰Be/³⁶Cl Pair for Dating 0.2–0.5 Ma Sediments
The widely used ²⁶Al/¹⁰Be burial dating pair is ineffective for sediments younger than ~0.5 Ma due to similar half-lives (²⁶Al: ~0.7 Ma, ¹⁰Be: ~1.4 Ma). In contrast, the ³⁶Cl/¹⁰Be pair, leveraging ¹⁰Be's longer half-life, is specifically applicable to the 0.2–0.5 Ma range [1]. This is a direct head-to-head comparison of nuclide pair performance.
| Evidence Dimension | Applicable Age Range for Burial Dating |
|---|---|
| Target Compound Data | 0.2–0.5 Ma (using ³⁶Cl/¹⁰Be pair) |
| Comparator Or Baseline | ²⁶Al/¹⁰Be pair: ineffective <0.5 Ma |
| Quantified Difference | Enables dating of sediments 0.2–0.5 Ma old, a range inaccessible to the ²⁶Al/¹⁰Be pair |
| Conditions | Burial dating of alluvial sediments; ³⁶Cl measured in K-feldspar, ¹⁰Be in quartz |
Why This Matters
This property is critical for geoscientists requiring accurate chronology of Middle to Late Pleistocene landforms, where the standard ²⁶Al/¹⁰Be pair fails.
- [1] Balco, G., et al. (2019). Chlorine-36/beryllium-10 burial dating of alluvial fan sediments associated with the Mission Creek strand of the San Andreas Fault system, California, USA. Geochronology, 1(1), 1-18. View Source
